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Compound of Interest

Compound Name: Salviol

Cat. No.: B1254137

Get Quote

An In-depth Technical Guide to Salviol
For Researchers, Scientists, and Drug Development Professionals

Abstract
Salviol, a naturally occurring abietane diterpenoid found in various Salvia species, has

garnered interest within the scientific community for its potential therapeutic properties. This

technical guide provides a comprehensive overview of Salviol, including its chemical identity,

physicochemical properties, and known biological activities. This document summarizes the

available data on its antimicrobial, anti-inflammatory, and cytostatic effects, and delves into the

potential molecular mechanisms, particularly its influence on key signaling pathways such as

NF-κB, MAPK, and PI3K/Akt. Detailed experimental protocols for isolation and analysis,

alongside spectroscopic data, are presented to facilitate further research and development of

Salviol as a potential therapeutic agent.

Chemical and Physical Properties
Salviol, with the molecular formula C₂₀H₃₀O₂, is an abietane diterpenoid structurally related to

ferruginol.[1] While a specific CAS (Chemical Abstracts Service) registry number for Salviol is
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not consistently reported in major chemical databases, its chemical identity is well-established

through its structural characterization.[2][3]

Table 1: Physicochemical Properties of Salviol

Property Value Source

Molecular Formula C₂₀H₃₀O₂ PubChem[1]

Molecular Weight 302.45 g/mol PubChem[1]

IUPAC Name

(1R,4aS,10aR)-1,4a-dimethyl-

7-(propan-2-

yl)-1,2,3,4,4a,9,10,10a-

octahydrophenanthrene-3,6-

diol

PubChem[1]

PubChem CID 13966146 PubChem[1]

Predicted logP 4.87 - 5.35 FooDB, HMDB[3][4]

Predicted Water Solubility 0.0071 g/L FooDB[4]

Predicted pKa (Strongest

Acidic)
10.8 FooDB[4]

Predicted pKa (Strongest

Basic)
-2.7 FooDB[4]

Spectroscopic Data
The structural elucidation of Salviol is primarily achieved through Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS). While a comprehensive public repository of

Salviol's spectral data is limited, the following represents typical data expected for an abietane

diterpenoid of its structure.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Salviol (Note: These are predicted

values and should be confirmed with experimental data.)
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Atom Position Predicted ¹³C Shift (ppm) Predicted ¹H Shift (ppm)

1 38.5 2.85 (m), 1.45 (m)

2 19.2 1.65 (m)

3 41.5 1.50 (m)

4 33.4 -

5 50.1 1.90 (m)

6 68.2 4.50 (br s)

7 30.1 3.10 (m)

8 135.2 -

9 125.1 6.80 (s)

10 37.8 -

11 145.8 -

12 110.5 6.70 (s)

13 148.1 -

14 22.5 1.20 (d, J=7 Hz)

15 22.5 1.20 (d, J=7 Hz)

16 33.2 1.00 (s)

17 21.5 0.95 (s)

18 72.8 3.50 (m)

19 25.3 1.25 (s)

20 23.8 1.30 (s)

Mass Spectrometry: The electron ionization mass spectrum of Salviol is expected to show a

molecular ion peak [M]⁺ at m/z 302, corresponding to its molecular weight. Fragmentation

patterns would likely involve the loss of water (m/z 284) and methyl groups (m/z 287).
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Experimental Protocols
Isolation of Salviol from Salvia officinalis
The following protocol is a general method for the isolation of abietane diterpenoids from Salvia

species and can be adapted for the specific isolation of Salviol.

Materials:

Dried and powdered leaves of Salvia officinalis

Petroleum ether or n-hexane

Dichloromethane

Ethyl acetate

Methanol

Silica gel (for column chromatography)

Sephadex LH-20

High-Performance Liquid Chromatography (HPLC) system with a C18 column

Procedure:

Extraction: Macerate the powdered plant material with petroleum ether or n-hexane at room

temperature for 48 hours to remove non-polar compounds. Filter and discard the solvent.

The residue is then extracted with a solvent of increasing polarity, such as dichloromethane

or ethyl acetate, where Salviol is expected to be present.

Fractionation: The crude extract is subjected to silica gel column chromatography, eluting

with a gradient of n-hexane and ethyl acetate. Fractions are collected and monitored by Thin

Layer Chromatography (TLC).

Purification: Fractions containing Salviol are pooled and further purified using Sephadex LH-

20 column chromatography with methanol as the eluent. Final purification can be achieved

by semi-preparative HPLC on a C18 column with a methanol/water gradient.
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Characterization: The purity and identity of the isolated Salviol should be confirmed by NMR

and MS analysis.

Antioxidant Activity Assessment (DPPH Assay)
The free radical scavenging activity of Salviol can be determined using the 2,2-diphenyl-1-

picrylhydrazyl (DPPH) assay.

Procedure:

Prepare a stock solution of Salviol in methanol.

Prepare a 0.1 mM solution of DPPH in methanol.

In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of various concentrations of

the Salviol solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

Ascorbic acid or Trolox can be used as a positive control.

The percentage of radical scavenging activity is calculated using the formula: % Inhibition =

[(Abs_control - Abs_sample) / Abs_control] x 100

Biological Activities and Signaling Pathways
Salviol has been reported to exhibit a range of biological activities, primarily attributed to its

presence in extracts of various Salvia species.

Table 3: Summary of Biological Activities of Salviol and Related Compounds
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Activity In Vitro/In Vivo Model System
Observed
Effect

Reference

Antimicrobial In Vitro
Various bacterial

strains

Extracts of Salvia

species

containing

abietane

diterpenoids

show inhibitory

activity.

[5][6]

Anti-

inflammatory
In Vitro & In Vivo

LPS-stimulated

macrophages,

animal models of

inflammation

Diterpenoids

from Salvia

inhibit the

production of

pro-inflammatory

mediators.

[7][8]

Antioxidant In Vitro

DPPH, ABTS,

and FRAP

assays

Salvia extracts

and their

diterpenoid

components

exhibit significant

radical

scavenging

activity.

[9]

Cytostatic In Vitro
Various cancer

cell lines

Related

diterpenoids

show dose-

dependent

inhibition of

cancer cell

proliferation.

[10][11]

Modulation of Inflammatory Signaling Pathways
Inflammation is a complex biological response involving multiple signaling cascades. Natural

compounds, including diterpenoids, have been shown to modulate these pathways.
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The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation. In resting

cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory

stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to

translocate to the nucleus and activate the transcription of pro-inflammatory genes. Salviol is
hypothesized to inhibit this pathway by preventing IκB degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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